Cas no 82145-80-0 (4-(Pyridin-2-ylthio)methylbenzoic Acid)

• Product name: 4-(Pyridin-2-ylthio)methylbenzoic Acid
• CAS No: 82145-80-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.29694
• CID: 875718

4-(Pyridin-2-ylthio)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((Pyridin-2-ylthio)methyl)benzoic acid
• 4-(pyridin-2-ylsulfanylmethyl)benzoic acid
• 4-[(pyridin-2-ylsulfanyl)methyl]benzoic acid
• 4-[(Pyridin-2-ylthio)methyl]benzoic acid
• 4-(Pyridin-2-ylthio)methylbenzoic Acid

• Inchi： InChI=1S/C13H11NO2S/c15-13(16)11-6-4-10(5-7-11)9-17-12-3-1-2-8-14-12/h1-8H,9H2,(H,15,16)
• InChI Key： WVJPZRUUOGYPAV-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)SCC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 245.05100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.33
• Boiling Point: 452.2°C at 760 mmHg
• Flash Point: 227.3°C
• Refractive Index: 1.661
• PSA: 75.49000
• LogP: 3.07210

4-(Pyridin-2-ylthio)methylbenzoic Acid Security Information

4-(Pyridin-2-ylthio)methylbenzoic Acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 4-(Pyridin-2-ylthio)methylbenzoic Acid

4-(Pyridin-2-ylthio)methylbenzoic Acid: A Comprehensive Overview

4-(Pyridin-2-ylthio)methylbenzoic Acid, also known by its CAS number 82145-80-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyridine-thioether functional group. The presence of the pyridine ring introduces interesting electronic properties, while the thioether linkage provides potential for various chemical reactions and applications.

The synthesis of 4-(Pyridin-2-ylthio)methylbenzoic Acid typically involves multi-step processes, often starting from readily available starting materials. One common approach is the coupling reaction between a suitable pyridine derivative and a benzoic acid precursor, followed by oxidation or reduction steps to achieve the desired thioether functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

The structural features of this compound make it a valuable tool in drug discovery and development. The benzoic acid group is known for its ability to form stable amide bonds, which are crucial in peptide synthesis and drug design. Meanwhile, the pyridine-thioether moiety can act as a bioisostere, offering potential for enhancing drug bioavailability and targeting specific biological pathways. Recent studies have explored its use as a scaffold in designing inhibitors for various enzymes, including kinases and proteases.

In terms of applications, 4-(Pyridin-2-ylthio)methylbenzoic Acid has shown promise in materials science as well. Its ability to form coordination complexes with metal ions has led to investigations into its use in catalysis and sensing technologies. For instance, researchers have reported its application in constructing metal-organic frameworks (MOFs) with high surface areas, which are ideal for gas storage and separation.

The latest research on this compound has also delved into its biological activities. Preclinical studies have demonstrated that it exhibits moderate anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for cancer therapy.

In conclusion, 4-(Pyridin-2-ylthio)methylbenzoic Acid (CAS No: 82145-80-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological insights, positions it as a key molecule for future research and development.